Cas no 1797898-99-7 (N'-(5-chloro-2-cyanophenyl)-N-[2-methoxy-2-(2-methylphenyl)ethyl]oxamide)

• Product Name: N'-(5-chloro-2-cyanophenyl)-N-[2-methoxy-2-(2-methylphenyl)ethyl]oxamide
• CAS No: 1797898-99-7
• MF: C₁₉H₁₈ClN₃O₃
• MW: 371.817523479462
• CID: 5897252
• PubChem ID: 71810567
• Update Time: 2025-10-19

N'-(5-chloro-2-cyanophenyl)-N-[2-methoxy-2-(2-methylphenyl)ethyl]oxamide Chemical and Physical Properties

Names and Identifiers

• N'-(5-chloro-2-cyanophenyl)-N-[2-methoxy-2-(2-methylphenyl)ethyl]oxamide
• Ethanediamide, N1-(5-chloro-2-cyanophenyl)-N2-[2-methoxy-2-(2-methylphenyl)ethyl]-
• AKOS024568153
• N1-(5-chloro-2-cyanophenyl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide
• 1797898-99-7
• N-(5-chloro-2-cyanophenyl)-N'-[2-methoxy-2-(2-methylphenyl)ethyl]ethanediamide
• F6451-2013

• Inchi： 1S/C19H18ClN3O3/c1-12-5-3-4-6-15(12)17(26-2)11-22-18(24)19(25)23-16-9-14(20)8-7-13(16)10-21/h3-9,17H,11H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key： ZZYBLQIVVTUVAR-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1C#N)(=O)C(NCC(OC)C1=CC=CC=C1C)=O

Computed Properties

• Exact Mass: 371.1036691g/mol
• Monoisotopic Mass: 371.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 91.2Ų

Additional information on N'-(5-chloro-2-cyanophenyl)-N-[2-methoxy-2-(2-methylphenyl)ethyl]oxamide

N'-(5-Chloro-2-Cyanophenyl)-N-[2-Methoxy-2-(2-Methylphenyl)Ethyl]Oxamide: A Comprehensive Overview

The compound N'-(5-chloro-2-cyanophenyl)-N-[2-methoxy-2-(2-methylphenyl)ethyl]oxamide (CAS No. 1797898-99-7) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of oxamides, which are derivatives of oxamic acid. The molecule features a unique combination of functional groups, including a chlorine atom, a cyano group, and a methoxy group, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the potential of this compound in various fields, particularly in pharmaceutical research and materials science. Its structure allows for significant versatility in chemical reactivity, making it a valuable building block in organic synthesis. The presence of the cyano group and the methoxy group provides opportunities for further functionalization, enabling researchers to explore its applications in drug design and catalysis.

The synthesis of N'-(5-chloro-2-cyanophenyl)-N-[2-methoxy-2-(2-methylphenyl)ethyl]oxamide involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. This is followed by the introduction of the oxamide group through a carefully controlled reaction sequence. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and yield of this process.

One of the most intriguing aspects of this compound is its ability to participate in various types of chemical reactions, including nucleophilic substitutions and condensation reactions. These properties make it an ideal candidate for exploring new reaction pathways in organic chemistry. For instance, recent research has demonstrated its potential as a precursor for the synthesis of bioactive molecules with anti-inflammatory and anticancer properties.

In terms of physical properties, N'-(5-chloro-2-cyanophenyl)-N-[2-methoxy-2-(2-methylphenyl)ethyl]oxamide exhibits a high degree of stability under standard conditions. Its melting point and solubility characteristics make it suitable for use in various industrial applications, including as an intermediate in pharmaceutical manufacturing and as a component in advanced materials.

The molecular structure of this compound is also notable for its stereochemical features. The presence of chiral centers introduces an element of asymmetry, which can influence its biological activity and pharmacokinetic properties. This has led to increased interest in studying its enantiomeric forms and their potential applications in asymmetric synthesis.

From an environmental perspective, the compound's biodegradability and toxicity profile are areas of ongoing research. Initial studies suggest that it exhibits low toxicity to aquatic organisms, making it a safer alternative to some traditional chemical intermediates. However, further investigation is required to fully understand its impact on ecosystems.

In conclusion, N'-(5-chloro-2-cyanophenyl)-N-[2-methoxy-2-(2-methylphenyl)ethyl]oxamide (CAS No. 1797898-99-7) is a versatile and intriguing compound with a wide range of potential applications. Its unique combination of functional groups and structural features makes it a valuable tool in modern organic chemistry. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.